N-(furan-2-ylmethyl)-4-[(2-{[(4-nitrophenyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]cyclohexane-1-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-[[2-[(4-nitrophenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]methyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C28H28N4O5S/c33-26(29-16-23-4-3-15-37-23)21-11-7-19(8-12-21)17-31-27(34)24-5-1-2-6-25(24)30-28(31)38-18-20-9-13-22(14-10-20)32(35)36/h1-6,9-10,13-15,19,21H,7-8,11-12,16-18H2,(H,29,33)
• InChI Key: NCMWYRGEXVHBFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CN2C(=O)C3=CC=CC=C3N=C2SCC4=CC=C(C=C4)[N+](=O)[O-])C(=O)NCC5=CC=CO5
• Molecular Formula: C28H28N4O5S
• Molecular Weight: 532.6 g/mol
• CAS No.: 422292-88-4

Description

N-(furan-2-ylmethyl)-4-[(2-{[(4-nitrophenyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]cyclohexane-1-carboxamide is a useful research compound. Its molecular formula is C28H28N4O5S and its molecular weight is 532.62. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Compounds

Research in organic chemistry has led to the development of novel synthetic methods for heterocyclic compounds, which are crucial in the design of pharmaceuticals and materials science. For instance, the study of multicomponent synthesis techniques has facilitated the creation of complex molecules with potential for varied applications (Dyachenko et al., 2015). Similarly, investigations into the reactions of benzylidene compounds with potassium cyanide have provided insights into cyclization reactions that yield heterocyclic derivatives, offering a foundation for further chemical explorations (Sword, 1970).

Tyrosinase Inhibition and Antioxidant Activity

In the realm of bioorganic chemistry, specific derivatives, including furan-2-carboxamide compounds, have been synthesized and evaluated for their inhibitory activity against tyrosinase, an enzyme involved in melanin synthesis. These studies reveal the compounds' potential as potent tyrosinase inhibitors, alongside their antioxidant capacities, which could have implications for therapeutic applications related to skin pigmentation disorders and oxidative stress (Dige et al., 2019).

Anticancer Properties and Fluorescent Probes

Explorations into the structural modification of heterocyclic compounds have also identified derivatives with significant anticancer activities. For example, certain synthesized molecules exhibit fluorescent properties and have been applied as fluorescent whiteners on textiles, demonstrating the versatility of these compounds in both biomedical and industrial applications (Rangnekar & Shenoy, 1987). Moreover, the incorporation of nitrofuran derivatives into the design of pro-drugs highlights the potential for selective therapeutic delivery in cancer treatment, leveraging the unique environment of hypoxic tumors (Berry et al., 1997).